1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorophenyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-(3-fluorophenyl)-3-methyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C22H19FN4O3S2/c1-13-20-17(22(28)24-15-5-2-4-14(23)10-15)11-18(19-6-3-8-31-19)25-21(20)27(26-13)16-7-9-32(29,30)12-16/h2-6,8,10-11,16H,7,9,12H2,1H3,(H,24,28)
• InChI Key: QJMHOTPRXUYJFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)NC4=CC(=CC=C4)F)C5CCS(=O)(=O)C5
• Molecular Formula: C22H19FN4O3S2
• Molecular Weight: 470.5 g/mol
• CAS No.: 1105207-54-2

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorophenyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C22H19FN4O3S2 and its molecular weight is 470.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

• A study by Mohareb et al. (2004) explored the synthesis of Benzo[b]thiophen-2-yl-hydrazonoesters, which are structurally similar to the compound . These compounds were used to yield various derivatives including pyrazole and pyrazolopyridine derivatives, indicating the compound's potential in creating diverse heterocyclic structures (Mohareb et al., 2004).

Anticancer Applications

• Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, which demonstrated anticancer activities. This research highlights the potential of pyrazolo[3,4-b]pyridine derivatives, similar to the compound , in developing anticancer agents (Rahmouni et al., 2016).

Antitubercular and Antibacterial Activities

• Bodige et al. (2020) investigated N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives for their antitubercular and antibacterial properties. This study suggests that compounds with a similar structure, including the compound , could have significant applications in treating infectious diseases (Bodige et al., 2020).

Potential as SARS-CoV Protease Inhibitors

• Abd El-All et al. (2016) explored the synthesis of thienopyrimidines, which were active against the influenza A neuraminidase virus. This research indicates that similar compounds could have applications in viral inhibition, including potentially against SARS-CoV (Abd El-All et al., 2016).

Anticonvulsant Activity

• Ahsan et al. (2013) synthesized 3a,4-dihydro-3H-indeno[1,2-c]pyrazole-2-carboxamide/carbothioamide analogues and evaluated them for anticonvulsant activity. This suggests the potential of the compound in the development of anticonvulsant drugs (Ahsan et al., 2013).

Fluorescent pH Sensor

• Yang et al. (2013) designed a heteroatom-containing organic fluorophore demonstrating aggregation-induced emission, which could be used as a fluorescent pH sensor. This research highlights the potential application of similar compounds in sensor technology (Yang et al., 2013).